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Compound of Interest

Compound Name: BI-3802

Cat. No.: B606081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, mechanism of

action, and experimental characterization of BI-3802, a potent and selective degrader of the B-

cell lymphoma 6 (BCL6) protein.

Core Compound Information
BI-3802 is a small molecule that induces the degradation of the BCL6 protein, a key

transcriptional repressor implicated in the pathogenesis of diffuse large B-cell lymphoma

(DLBCL).[1] Its unique mechanism of action sets it apart from traditional inhibitors and other

protein degradation technologies like PROTACs.[2]

Chemical Structure and Properties
The chemical identity and key properties of BI-3802 are summarized below.
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Property Value Reference

IUPAC Name

rel-2-[[6-[[5-chloro-2-

[(3R,5S)-3,5-dimethyl-1-

piperidinyl]-4-

pyrimidinyl]amino]-1,2-dihydro-

1-methyl-2-oxo-3-

quinolinyl]oxy]-N-methyl-

acetamide

[3]

CAS Number 2166387-65-9 [3][4]

Molecular Formula C₂₄H₂₉ClN₆O₃ [3]

Molecular Weight 484.98 g/mol [5][6]

SMILES

CNC(=O)COC1=CC2=C(C=C

C(=C2)NC3=NC(=NC=C3Cl)N

4CC(C)CC(C)C4)N(C)C1=O

[6]

Solubility Soluble in DMSO [5][6]

Mechanism of Action: Induced Polymerization and
Degradation
BI-3802 functions as a "molecular glue," inducing the polymerization of BCL6.[1] This process

is initiated by the binding of BI-3802 to the BTB domain of BCL6.[1][6] The binding of BI-3802
creates a novel protein-protein interface, leading to the formation of BCL6 filaments.[1] These

filaments are then recognized by the E3 ubiquitin ligase SIAH1, which ubiquitinates BCL6,

marking it for degradation by the proteasome.[1] This induced-polymerization and subsequent

degradation mechanism is distinct from the action of conventional BCL6 inhibitors.
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Assay Preparation

Assay Execution Data AcquisitionPrepare Reagents:
- BCL6-GST

- Biotinylated BCOR peptide
- Terbium cryptate-labeled anti-GST Ab

- Streptavidin-XL665
- BI-3802 serial dilutions

Mix BCL6-GST, Biotinylated BCOR peptide,
and BI-3802 in assay buffer

Incubate at room temperature Add Terbium anti-GST and SA-XL665 Incubate in the dark
Read TR-FRET signal on a plate reader

(Excitation: 340 nm, Emission: 620 nm & 665 nm)
Calculate 665/620 nm ratio and determine IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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